Cas no 2137433-22-6 (rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate)

• Product Name: rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate
• CAS No: 2137433-22-6
• MF: C₈H₁₃NaO₂S
• MW: 196.242392301559
• CID: 6122173
• PubChem ID: 165454145
• Update Time: 2025-08-04

rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137433-22-6
• rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate
• EN300-724742

• Inchi： 1S/C8H14O2S.Na/c9-11(10)4-3-7-5-8(7)6-1-2-6;/h6-8H,1-5H2,(H,9,10);/q;+1/p-1/t7-,8+;/m1./s1
• InChI Key： MKXPQNARRAOJBT-WLYNEOFISA-M
• SMILES： S(CC[C@@H]1C[C@H]1C1CC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 196.05339511g/mol
• Monoisotopic Mass: 196.05339511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate

Rac-Sodium 2-[(1R,2R)-2-Cyclopropylcyclopropyl]ethane-1-Sulfinate: A Comprehensive Overview

The compound with CAS No 2137433-22-6, commonly referred to as rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development.

Rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate is characterized by its complex stereochemistry, which includes a cyclopropane ring system and a sulfinate group. The presence of the cyclopropane rings introduces significant strain into the molecule, making it an intriguing subject for studying non-classical carbocation behavior and other exotic chemical reactivity patterns. Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules and advanced polymers.

One of the most recent breakthroughs involving this compound involves its role in asymmetric catalysis. Researchers have demonstrated that rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate can act as a chiral auxiliary in the synthesis of enantiopure pharmaceuticals. This application leverages the molecule's ability to induce high levels of enantioselectivity in key intermediate steps of drug synthesis, thereby reducing the need for costly purification processes.

In addition to its role in drug development, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent experiments have shown that films prepared from this compound exhibit remarkable charge transport properties, which could be harnessed in next-generation flexible electronics and optoelectronic devices.

The synthesis of rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Key steps include the formation of the cyclopropane rings through Simmons-Smith cyclopropanation and subsequent functionalization to introduce the sulfinate group. The stereochemical outcome of these reactions is heavily influenced by the choice of catalysts and reaction conditions, making this synthesis pathway both challenging and rewarding for chemists.

From an environmental standpoint, rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate has been evaluated for its biodegradability and eco-toxicological profile. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard test conditions, which aligns with current trends toward developing more sustainable chemical processes.

In conclusion, rac-sodium 2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinate (CAS No 2137433-2